Cas no 31595-63-8 (3-Hydrazinylquinoxalin-2-ol)

3-Hydrazinylquinoxalin-2-ol is a heterocyclic compound featuring a quinoxaline core substituted with a hydrazinyl group at the 3-position and a hydroxyl group at the 2-position. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The hydrazinyl moiety enables condensation reactions, forming hydrazones or serving as a nucleophile, while the hydroxyl group offers additional functionalization potential. Its stability under standard conditions and compatibility with diverse reaction conditions make it a versatile intermediate. The compound is of interest in medicinal chemistry due to its potential bioactivity, particularly in targeting enzyme inhibition or metal chelation.

3-Hydrazinylquinoxalin-2-ol structure

Product Name:3-Hydrazinylquinoxalin-2-ol

CAS No:31595-63-8

MF:C₈H₈N₄O

MW:176.175320625305

MDL:MFCD04971542

CID:299861

PubChem ID:693318

Update Time:2025-05-27

3-Hydrazinylquinoxalin-2-ol Chemical and Physical Properties

Names and Identifiers

- 3-Hydrazinylquinoxalin-2-ol
- 2(1H)-Quinoxalinone,3-hydrazinyl-
- 3-hydrazinoquinoxalin-2-ol
- 2-quinoxalinol, 3-hydrazinyl-
- 3-Hydrazinoquinoxalin-2(1H)-one
- Oprea1_064259
- AKOS005074373
- 31792-63-9
- MFCD04971542
- OLKUCGPQWNWDBW-UHFFFAOYSA-N
- 10E-979
- AB-323/25048509
- 31595-63-8
- 3-Hydrazinyl-1,2-dihydroquinoxalin-2-one
- AKOS000265197
- FT-0683497
- 2,3-Quinoxalinedione,1,4-dihydro-,monohydrazone(9CI)
- EN300-237734
- 3-hydrazinyl-1H-quinoxalin-2-one
- 3-hydrazino-2(1H)-quinoxalinone
- A875848
- F1274-0235
- CHEMBL600780
- 3-Hydrazino-2-quinoxalinol
- STK772403
- BBL012163
- 3-hydrazinylidene-1,4-dihydroquinoxalin-2-one
- DB-028845
- 2-quinoxalinol, 3-hydrazino-
- 3-hydrazinylquinoxalin-2(1H)-one
- STK803076
- ALBB-012147
- MDL： MFCD04971542
- Inchi： 1S/C8H8N4O/c9-12-7-8(13)11-6-4-2-1-3-5(6)10-7/h1-4H,9H2,(H,10,12)(H,11,13)
- InChI Key： OLKUCGPQWNWDBW-UHFFFAOYSA-N
- SMILES： O=C1C(NN)=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 176.06994
Monoisotopic Mass: 176.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 79.5Å²

Experimental Properties

Density: 1.56
Boiling Point: 458.8°C at 760 mmHg
Flash Point: 231.3°C
Refractive Index: 1.758
PSA: 84.06

3-Hydrazinylquinoxalin-2-ol Security Information

HazardClass：IRRITANT

3-Hydrazinylquinoxalin-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	061208-250mg	3-Hydrazinoquinoxalin-2-ol	31595-63-8	95%	250mg	￡73.00	2022-03-01
Fluorochem	061208-1g	3-Hydrazinoquinoxalin-2-ol	31595-63-8	95%	1g	￡123.00	2022-03-01
Fluorochem	061208-5g	3-Hydrazinoquinoxalin-2-ol	31595-63-8	95%	5g	￡470.00	2022-03-01
Fluorochem	061208-10g	3-Hydrazinoquinoxalin-2-ol	31595-63-8	95%	10g	￡858.00	2022-03-01
Alichem	A250001605-5g	3-Hydrazinylquinoxalin-2-ol	31595-63-8	95%	5g	$716.04	2023-09-02
TRC	H955475-25mg	3-hydrazinylquinoxalin-2-ol	31595-63-8		25mg	$ 50.00	2022-06-04
TRC	H955475-50mg	3-hydrazinylquinoxalin-2-ol	31595-63-8		50mg	$ 65.00	2022-06-04
TRC	H955475-250mg	3-hydrazinylquinoxalin-2-ol	31595-63-8		250mg	$ 185.00	2022-06-04
Chemenu	CM221110-5g	3-Hydrazinylquinoxalin-2-ol	31595-63-8	95%	5g	$620	2021-08-04
Chemenu	CM221110-1g	3-Hydrazinylquinoxalin-2-ol	31595-63-8	95%	1g	$***	2023-03-30

3-Hydrazinylquinoxalin-2-ol Related Literature

1. Quinoxalines and related compounds. Part VIII. The reactions of quinoxaline-2(1H)-ones and -2,3(1H,4H)-diones with hydrazine

G. W. H. Cheeseman,M. Rafiq J. Chem. Soc. C 1971 452